ethyl 2-(3a,6a-dimethylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamido)-4-phenylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(6,7-dimethyl-4-oxatricyclo[4.3.0.03,7]nonane-3-carbonyl)amino]-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C24H27NO4S/c1-4-28-20(26)18-17(15-8-6-5-7-9-15)13-30-19(18)25-21(27)24-12-16-10-11-23(24,3)22(16,2)14-29-24/h5-9,13,16H,4,10-12,14H2,1-3H3,(H,25,27)
• InChI Key: MNWDEVCUPZTABE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)C34CC5CCC3(C5(CO4)C)C
• Molecular Formula: C24H27NO4S
• Molecular Weight: 425.5 g/mol

Description

Ethyl 2-(3a,6a-dimethylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamido)-4-phenylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C24H27NO4S and its molecular weight is 425.54. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(3a,6a-dimethylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamido)-4-phenylthiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(3a,6a-dimethylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamido)-4-phenylthiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Palladium-Catalysed Heteroarylations

Research has demonstrated that compounds like ethyl 5-bromothiophene-2-carboxylate are effective in palladium-catalysed direct arylation of heteroaromatics, leading to the formation of biheteroaryls. This process utilizes ester groups to block certain positions, preventing dimer or oligomer formation and achieving high yields in the synthesis of 2,5-diarylated furan derivatives (Fu, Zhao, Bruneau, & Doucet, 2012).

Synthesis Under Ultrasound Irradiation

Ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, similar in structure to the compound , have been synthesized using ultrasound irradiation. This method significantly reduces reaction times and achieves high regioselectivity and yields, highlighting the utility of this approach in synthesizing complex molecules (Machado, Lima, Rotta, Bonacorso, Zanatta, & Martins, 2011).

Bridged-Ring Nitrogen Compounds Synthesis

Compounds such as ethyl 3,4-dimethoxyphenyl(phenyl)acetate have been used to synthesize conformationally restricted dopamine analogues. These analogues are crucial in studying neurological pathways and potential treatments for neurodegenerative diseases (Gentles, Middlemiss, Proctor, & Sneddon, 1991).

Antibacterial and Phytotoxic Activities

A study found moderate antibacterial and phytotoxic activities in compounds isolated from Xylaria curta, including some with structural similarities to the specified compound. These findings are significant for developing new antibacterial agents and understanding plant-pathogen interactions (Tchoukoua, Ota, Akanuma, Ju, Supratman, Murayama, Koseki, & Shiono, 2017).

Crystal and Molecular Structure Studies

Research on ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate and related compounds has provided insights into crystal and molecular structures. These studies are critical for understanding molecular interactions and stability, which are essential in drug design and materials science (Kaur, Jasinski, Butcher, Yathirajan, Mayekar, & Narayana, 2012).

Aromatic Retinoic Acid Analogues Synthesis

Aromatic analogues of ethyl esters have been synthesized as potential chemopreventive agents for epithelial cancer and skin diseases. These studies contribute to the development of new therapeutic agents (Dawson, Chan, Hobbs, Chao, & Schiff, 1983).

Photophysical and Singlet Oxygen Activation Properties

Research has shown that certain ethyl carboxylates exhibit unique photophysical properties and act as singlet-oxygen sensitizers. This is particularly relevant in photochemical studies and applications in photodynamic therapy (Amati, Belviso, D’Auria, Lelj, Racioppi, & Viggiani, 2010).